1-(4-methoxyphenyl)-5-oxo-N-4-pyridinyl-3-pyrrolidinecarboxamide

• IUPAC Name: 1-(4-methoxyphenyl)-5-oxo-N-pyridin-4-ylpyrrolidine-3-carboxamide
• InChI: InChI=1S/C17H17N3O3/c1-23-15-4-2-14(3-5-15)20-11-12(10-16(20)21)17(22)19-13-6-8-18-9-7-13/h2-9,12H,10-11H2,1H3,(H,18,19,22)
• InChI Key: XZQXHTXBHQYTPI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CC(CC2=O)C(=O)NC3=CC=NC=C3
• Molecular Formula: C17H17N3O3
• Molecular Weight: 311.33 g/mol
• Solubility: >46.7 [ug/mL] (The mean of the results at pH 7.4)

Description

1-(4-methoxyphenyl)-5-oxo-N-4-pyridinyl-3-pyrrolidinecarboxamide, also known as MPPOP, is a chemical compound that has gained significant attention in scientific research due to its potential in treating various neurological disorders. MPPOP is a selective antagonist of the nociceptin/orphanin FQ peptide receptor (NOP receptor), which has been implicated in the regulation of pain, anxiety, and mood disorders.

Mechanism of Action

1-(4-methoxyphenyl)-5-oxo-N-4-pyridinyl-3-pyrrolidinecarboxamide acts as a selective antagonist of the NOP receptor, which is a G protein-coupled receptor that is widely distributed in the central nervous system. The NOP receptor is involved in the regulation of various physiological processes, including pain perception, stress response, and mood regulation. By blocking the NOP receptor, this compound can modulate these processes and potentially alleviate symptoms of various neurological disorders.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including reducing anxiety-like behavior, increasing social interaction, and improving memory function in animal models. It has also been found to modulate the release of various neurotransmitters, including dopamine, serotonin, and noradrenaline.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(4-methoxyphenyl)-5-oxo-N-4-pyridinyl-3-pyrrolidinecarboxamide in lab experiments is its selectivity for the NOP receptor, which allows for more precise targeting of this receptor compared to other drugs that may have off-target effects. However, one limitation of using this compound is its relatively low potency, which may require higher doses to achieve the desired effects.

Future Directions

There are several future directions for research on 1-(4-methoxyphenyl)-5-oxo-N-4-pyridinyl-3-pyrrolidinecarboxamide, including exploring its potential in treating other neurological disorders, such as schizophrenia and Parkinson's disease. Additionally, further studies are needed to elucidate the exact mechanisms by which this compound exerts its effects and to develop more potent and selective NOP receptor antagonists.

Scientific Research Applications

1-(4-methoxyphenyl)-5-oxo-N-4-pyridinyl-3-pyrrolidinecarboxamide has been extensively studied for its potential in treating various neurological disorders, including anxiety, depression, and drug addiction. It has been shown to have anxiolytic and antidepressant effects in animal models, and it has also been found to reduce drug-seeking behavior in rats.